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Compound of Interest

Compound Name: Solvent Orange 60

Cat. No.: B182703

For Researchers, Scientists, and Drug Development Professionals

Introduction

Solvent Orange 60 (C.I. 564100; CAS No. 61969-47-9) is a perinone-type dye utilized in the
coloring of various plastic materials, including polystyrene, ABS resins, and
polymethylmethacrylate.[1][2] It is notably found in everyday items such as spectacle frames,
protective gloves, and other plastic products.[3][4] An increasing body of evidence has
identified Solvent Orange 60 as a potent contact sensitizer, leading to allergic contact
dermatitis in both occupational and non-occupational settings.[5] These application notes
provide detailed protocols for the use of Solvent Orange 60 in patch testing to facilitate
research into contact dermatitis and to aid in the development of safer products.

Chemical and Physical Properties
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Property Value Reference

) 12H-Isoindolo[2,1-a]perimidin-
Chemical Name

12-one
Molecular Formula C18H10N20
Molecular Weight 270.28 g/mol
Appearance Yellowish-orange powder

Insoluble in water; slightly
Solubility soluble in ethanol, chloroform,

benzene, toluene, xylene

Application in Contact Dermatitis Research

Solvent Orange 60 is a valuable tool for researchers investigating the mechanisms of allergic
contact dermatitis, particularly concerning exposure to plastics and textiles. Its primary
application in this field is through epicutaneous patch testing to identify sensitization in
individuals and to study the elicitation phase of the allergic response.

Experimental Protocols
Protocol 1: Preparation of Solvent Orange 60 for Patch
Testing

Objective: To prepare a standardized concentration of Solvent Orange 60 for use in
epicutaneous patch testing.

Materials:

Solvent Orange 60 powder (CAS 61969-47-9)

Petrolatum (pet.)

Acetone (for serial dilutions)

Analytical balance
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e Spatula

e Glass mortar and pestle or ointment mill

o Storage containers (e.g., amber glass jars)

Procedure:

» Standard Concentration (1.0% in Petrolatum):

o

Weigh 10 mg of Solvent Orange 60 powder using an analytical balance.
o Weigh 990 mg of petrolatum.

o Levigate the Solvent Orange 60 powder with a small amount of petrolatum in a glass
mortar until a smooth, uniform paste is formed.

o Gradually incorporate the remaining petrolatum and mix thoroughly until the dye is evenly
dispersed. An ointment mill can be used for larger batches to ensure homogeneity.

o Transfer the mixture to an amber glass jar and label it clearly with the allergen name,
concentration, vehicle, and preparation date.

e Lower Concentrations and Serial Dilutions:

o For suspected high sensitivity, lower concentrations (e.g., 0.1% or 0.01%) should be
prepared.

o Serial dilutions can be prepared in acetone for specific research applications, such as
determining the reactivity threshold. To do this, create a stock solution and perform serial
dilutions to achieve the desired concentrations (e.g., down to 1 ppm). The final dilution in
acetone can be applied to the patch test chamber and the solvent allowed to evaporate
before application.

Protocol 2: Patch Test Application and Reading

Objective: To correctly apply and interpret patch tests with Solvent Orange 60.
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Materials:

Prepared Solvent Orange 60 allergen (e.g., 1.0% in pet.)

Patch test chambers (e.g., Finn Chambers®)

Hypoallergenic adhesive tape

Marking pen

Patient/subject information sheet
Procedure:
o Application:

o Apply a small amount of the prepared Solvent Orange 60 allergen preparation onto the
patch test chamber.

o Apply the patch test chambers to a clear area of skin, typically the upper back.
o Mark the location of the patches with a marking pen.

o Instruct the subject to keep the area dry and to avoid activities that may dislodge the
patches.

e Reading and Scoring:
o The patches are typically removed after 48 hours (Day 2).

o The test sites are read at 48 hours (Day 2) and again at 72 or 96 hours (Day 3 or Day 4). A
final reading at Day 7 may also be beneficial.

o Reactions are scored according to the International Contact Dermatitis Research Group
(ICDRG) criteria:

= -2 Negative reaction

» ?+: Doubtful reaction (faint erythema only)
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+: Weak positive reaction (erythema, infiltration, possibly papules)
» ++: Strong positive reaction (erythema, infiltration, papules, vesicles)

» +++: Extreme positive reaction (intense erythema, infiltration, coalescing vesicles,
bullae)

» |R: Irritant reaction (pustules, necrosis, or other morphology not typical of an allergic
reaction)

Protocol 3: Confirmation of Solvent Orange 60 in
Materials

Objective: To confirm the presence of Solvent Orange 60 in materials suspected of causing
contact dermatitis.

Materials:

Suspected material (e.g., scrapings from spectacle frames, pieces of protective gloves)

Solvents for extraction (e.g., acetone, ethanol)

Ultrasonic bath

Analytical instrumentation (e.g., Gas Chromatography-Mass Spectrometry (GC-MS), Thin-
Layer Chromatography (TLC))

Procedure:
o Extraction:
o Obtain a small sample of the suspected material.

o Extract the dye using a suitable solvent like acetone or ethanol, potentially with the aid of
an ultrasonic bath to increase efficiency.

e Analysis:
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o GC-MS: Analyze the extract to identify the chemical components. Compare the resulting
mass spectrum with a known standard of Solvent Orange 60.

o TLC: Spot the extract onto a TLC plate and develop it using an appropriate solvent system
(e.g., dichloromethane-acetonitrile mixture). Compare the resulting spot's retention factor
(Rf) with that of a Solvent Orange 60 standard. The separated spot on the TLC plate can
also be used for patch testing to confirm it is the causative agent.

Quantitative Data from Literature

The following table summarizes quantitative data from published studies on patch testing with
Solvent Orange 60.

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/product/b182703?utm_src=pdf-body
https://www.benchchem.com/product/b182703?utm_src=pdf-body
https://www.benchchem.com/product/b182703?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Number ...
Study Allergen Positive
. of . . Key Referenc
Populatio . Concentr Vehicle Reaction T
Patients ) Findings e
n ation s
Tested
All 10
patients
Patients reacted
with positively.
suspected Reactions
allergic 10 1.0% pet. 10 varied from
contact +10 +++.
dermatitis Some
to eyewear reactions
spread >20
cm.
_ Demonstra
Patient _
. . ted a high
with Serial -
o Positive level of
suspected dilutions o
Acetone downto 1 sensitivity
allergy to downto 1 )
ppm ina
spectacle ppm -
sensitized
frames o
individual.
Confirmed
Patients Solvent
with 3 allergicto  Orange 60
suspected Not S060, 2 asa
o
allergic N 1.0% pet. allergic to causative
specified )
contact both SO60  allergen in
dermatitis and SY14 spectacle
to eyewear frame
dermatitis.
Patient 1 0.1% pet. Extreme Identified
with positive Solvent
occupation reaction Orange 60
as the
© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182703?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

al hand allergen in
eczema protective
gloves.
Visualizations

Patch Test Application Reading & Scoring

L|  ApplyAllergen to . [|
Patch Test Chamber Apply to Patient's Back Incubate for 48 Hours 1 Remove Patch at 48h Read at 48h, 72/96h, D7 Score Reaction (ICDRG)

Weigh Solvent
Orange 60 & Vehicle

Click to download full resolution via product page

Caption: Workflow for patch testing with Solvent Orange 60.
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Caption: Allergic contact dermatitis signaling pathway.
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Safety Precautions

Solvent Orange 60 is an irritant to the skin, eyes, and respiratory system. Appropriate personal
protective equipment (PPE), including gloves, safety goggles, and respiratory protection,
should be worn when handling the powder. All procedures should be conducted in a well-
ventilated area or a chemical fume hood. For detailed safety information, refer to the Safety
Data Sheet (SDS).

Conclusion

Solvent Orange 60 is a clinically significant contact allergen. The protocols and data presented
here provide a framework for researchers to investigate allergic contact dermatitis caused by
this dye. Standardized patch testing is crucial for accurate diagnosis and for understanding the
prevalence and mechanisms of sensitization. Further research is warranted to establish a
definitive no-effect concentration for this potent sensitizer in consumer products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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